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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to performing two-photon spectroscopy of Rubidium-
87 (⁸⁷Rb) hyperfine levels, with a focus on the 5S₁⸝₂ → 5D₅⸝₂ transition. This technique offers a

powerful tool for high-precision measurements in atomic physics and has applications in

frequency standards and quantum information processing. The provided protocols are intended

to be a comprehensive resource for setting up and conducting such experiments in a laboratory

setting.

Introduction
Two-photon spectroscopy is a nonlinear optical technique where an atom absorbs two photons

simultaneously to transition to a higher energy level. A key advantage of this method is the

ability to achieve Doppler-free spectroscopy. By using two counter-propagating laser beams,

the first-order Doppler shifts experienced by the atoms cancel out, enabling the resolution of

narrow spectral features such as hyperfine structures.[1][2]

The 5S₁⸝₂ → 5D₅⸝₂ transition in ⁸⁷Rb is of particular interest due to its relatively strong

transition probability, enhanced by the proximity of the 5P₃⸝₂ intermediate state.[3] The

subsequent fluorescence from the decay of the 5D₅⸝₂ state provides a convenient signal for

detection.[4]
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Quantitative Data: Hyperfine Structure of ⁸⁷Rb
The hyperfine structure arises from the interaction between the nuclear spin (I) and the total

electronic angular momentum (J). For ⁸⁷Rb, the nuclear spin is I = 3/2. The total angular

momentum is given by F = I + J. The energy shift of each hyperfine level is determined by the

magnetic dipole constant (A) and the electric quadrupole constant (B).

Table 1: Hyperfine Structure Data for the 5S₁⸝₂ and 5D₅⸝₂ Levels of ⁸⁷Rb

Atomic
State

J F
Hyperfine
Constant
A (MHz)

Hyperfine
Constant
B (MHz)

Energy
Shift
(MHz)

Relative
Energy
(MHz)

5S₁⸝₂ 1/2 2 3417.34 0 +2563.01 0

1 -4271.68 -6834.69

5D₅⸝₂ 5/2 4 -8.4 1.8 -29.4 0

3 -22.8 6.6

2 -12.6 16.8

1 2.4 31.8

Note: The energy shifts for the 5D₅⸝₂ level were calculated using the formula for hyperfine

energy shifts and the provided A and B constants. The relative energies are calculated with

respect to the lowest energy hyperfine level of each state.

Experimental Protocols
This section outlines a detailed protocol for performing Doppler-free two-photon spectroscopy

of the ⁸⁷Rb 5S₁⸝₂ → 5D₅⸝₂ transition.

Experimental Setup
A typical experimental setup consists of the following components:

Tunable Diode Laser: An external cavity diode laser (ECDL) operating at approximately 778

nm is required to excite the two-photon transition. The laser should have a narrow linewidth
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and be frequency-tunable over a range of a few GHz.[1][2]

Rubidium Vapor Cell: A glass cell containing a small amount of ⁸⁷Rb. The cell is typically

heated to increase the vapor pressure and thus the atomic density.

Optics:

Optical Isolator: To prevent back-reflections into the laser cavity, which can cause

instability.

Beam Splitter: To divide the laser beam into a pump and a probe beam.

Neutral Density Filters: To control the power of the laser beams.

Lenses: To focus the laser beams into the vapor cell.

Mirrors: To direct the laser beams.

Quarter-Wave Plate: Can be used to control the polarization of the light.

Detection System:

Photomultiplier Tube (PMT): To detect the fluorescence emitted from the rubidium atoms.

Interference Filter: To select the specific wavelength of the fluorescence (e.g., 420 nm

from the 6P₃⸝₂ → 5S₁⸝₂ decay).

Lock-in Amplifier: To improve the signal-to-noise ratio by modulating the laser frequency

and detecting the signal at the modulation frequency.

Frequency Calibration:

Fabry-Pérot Interferometer: To provide frequency markers for calibrating the laser

frequency scan.

Step-by-Step Procedure
Laser Setup and Alignment:
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Set up the ECDL and ensure it is operating at the correct wavelength (around 778 nm).

Align the laser beam through the optical isolator.

Use the beam splitter to create two counter-propagating beams of approximately equal

intensity.

Align the beams to be collinear and pass through the center of the ⁸⁷Rb vapor cell.

Focus the beams to a small spot size within the cell to increase the two-photon absorption

probability.

Ensure the retro-reflected beam is perfectly aligned back onto the path of the incident

beam for optimal Doppler cancellation.

Fluorescence Detection:

Position the PMT perpendicular to the laser beam path to collect the fluorescence from the

excited atoms.

Place the interference filter in front of the PMT to isolate the desired fluorescence

wavelength.

Connect the PMT output to the lock-in amplifier.

Data Acquisition:

Apply a sinusoidal modulation to the laser frequency using the laser controller's

modulation input.

Scan the central frequency of the laser across the expected two-photon resonance.

Simultaneously record the output of the PMT (demodulated by the lock-in amplifier) and

the transmission signal from the Fabry-Pérot interferometer.

The lock-in amplifier will output a derivative-like signal, where the zero-crossings

correspond to the peaks of the absorption lines.
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Data Analysis:

Use the transmission peaks of the Fabry-Pérot interferometer, whose free spectral range

is known, to calibrate the frequency axis of the recorded spectrum.

Identify the hyperfine transition peaks in the two-photon spectrum.

Measure the frequency separations between the hyperfine peaks to determine the

hyperfine splitting of the 5S₁⸝₂ and 5D₅⸝₂ states.

Visualizations
Energy Level Diagram and Two-Photon Transition
The following diagram illustrates the relevant energy levels of ⁸⁷Rb and the two-photon

excitation and subsequent fluorescence decay pathway.
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Caption: Energy level diagram of ⁸⁷Rb showing the two-photon transition.

Experimental Workflow
The logical flow of the experimental procedure is depicted in the following diagram.
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Caption: Workflow for two-photon spectroscopy of ⁸⁷Rb.
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Selection Rules for the 5S₁⸝₂ → 5D₅⸝₂ Two-Photon
Transition
For a two-photon transition, the selection rules for the total angular momentum F are ΔF = 0,

±1, ±2. For the 5S₁⸝₂ → 5D₅⸝₂ transition in ⁸⁷Rb, the allowed transitions are:

From the 5S₁⸝₂ (F=2) ground state, transitions to the 5D₅⸝₂ (F=4, 3, 2, 1, 0) excited states

are possible.

From the 5S₁⸝₂ (F=1) ground state, transitions to the 5D₅⸝₂ (F=3, 2, 1, 0) excited states are

possible.

The relative intensities of these transitions depend on the polarization of the laser light and the

specific magnetic sublevels involved.

Conclusion
This application note provides a comprehensive overview and a detailed protocol for

performing two-photon spectroscopy of the hyperfine levels of ⁸⁷Rb. By following the outlined

procedures, researchers can obtain high-resolution spectra and accurately measure the

hyperfine splittings of the atomic energy levels. This technique is a valuable tool for

fundamental research in atomic physics and for the development of advanced technologies

such as atomic clocks and quantum sensors.
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To cite this document: BenchChem. [Two-Photon Spectroscopy of Rubidium-87 Hyperfine
Levels: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240521#two-photon-spectroscopy-of-rubidium-87-
hyperfine-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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